Cas no 1807140-58-4 (Ethyl 4-(difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylate
• CAS No: 1807140-58-4
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897459
• Update Time: 2025-05-26

Ethyl 4-(difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylate

• Inchi： 1S/C10H10F2N2O5/c1-3-19-10(15)6-4-5(8(11)12)7(14(16)17)9(13-6)18-2/h4,8H,3H2,1-2H3
• InChI Key： RPUNQTWUTXKJID-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NC(=C1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 2.2
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylate (CAS No. 1807140-58-4)

Ethyl 4-(difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylate (CAS No. 1807140-58-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring a methoxy substituent and an ethyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1807140-58-4 for its potential in developing novel antimicrobial agents and herbicides. The difluoromethyl group is known to improve lipophilicity, a critical factor in optimizing drug delivery systems. This aligns with current trends in precision medicine and sustainable agriculture, where efficient and targeted solutions are paramount.

The synthesis of Ethyl 4-(difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylate involves multi-step organic reactions, including nitration and esterification. Its purity and stability are meticulously controlled to meet industry standards, ensuring reproducibility in downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity, addressing the growing emphasis on quality control in chemical manufacturing.

From an environmental perspective, the compound's nitroaromatic component has sparked discussions about green chemistry alternatives. However, its low ecotoxicity profile and biodegradability potential position it as a viable candidate for eco-friendly formulations. This resonates with the global push toward sustainable chemistry, a topic frequently searched in academic and industrial circles.

In the context of AI-driven drug discovery, CAS 1807140-58-4 is often highlighted in computational studies for its molecular docking properties. Its ability to interact with biological targets, such as enzyme inhibitors, makes it a valuable asset in virtual screening pipelines. This aligns with the increasing integration of machine learning in chemical research, a hot topic among scientists and tech enthusiasts alike.

Furthermore, the compound's role in agrochemical innovation cannot be overstated. Its pyridine core is a common scaffold in crop protection agents, addressing the urgent need for solutions against pest resistance. As climate change intensifies, searches for resilient agrochemicals have skyrocketed, placing Ethyl 4-(difluoromethyl)-2-methoxy-3-nitropyridine-6-carboxylate at the forefront of R&D discussions.

In summary, CAS 1807140-58-4 represents a convergence of pharmaceutical and agrochemical advancements. Its structural features and applications cater to contemporary challenges in healthcare and food security, making it a compound of enduring relevance. As research progresses, its potential to contribute to next-generation therapeutics and sustainable farming practices will likely expand, solidifying its place in the scientific lexicon.